2-ethoxy-N-(1-ethylpropyl)benzamide
Overview
Description
2-ethoxy-N-(1-ethylpropyl)benzamide is a chemical compound . It is an amide, which is a class of compounds that have been widely used in medical, industrial, biological, and potential drug industries .
Synthesis Analysis
The synthesis of benzamide compounds, including this compound, typically starts from benzoic acid or its derivatives and amine derivatives . The reaction is performed through direct condensation of benzoic acids and amines .Molecular Structure Analysis
The molecular formula of this compound is C14H21NO2 . The molecular weight is 235.32 .Chemical Reactions Analysis
As an amide, this compound can react with azo and diazo compounds to generate toxic gases . Flammable gases are formed by the reaction of organic amides/imides with strong reducing agents .Physical And Chemical Properties Analysis
This compound has a predicted boiling point of 371.6±25.0 °C and a predicted density of 0.994±0.06 g/cm3 at 20 °C and 760 Torr . Its pKa is predicted to be 14.71±0.46 .Scientific Research Applications
2-ethoxy-N-(1-ethylpropyl)benzamide has been studied for its potential therapeutic applications in various fields such as cancer, inflammation, and neurodegenerative diseases. Studies have shown that this compound exhibits anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 and tumor necrosis factor-alpha. Additionally, this compound has been found to have anti-cancer properties by inducing apoptosis and inhibiting the growth of cancer cells. In neurodegenerative diseases, this compound has been shown to protect neurons from oxidative stress and improve cognitive function.
Mechanism of Action
Target of Action
Benzamide compounds have been widely used in medical, industrial, biological, and potential drug industries . They have been associated with a variety of biological activities, including anti-tumor, anti-microbial, antibacterial, anti-fungal, anti-HSV, antioxidant, analgesic, and anti-inflammatory effects .
Mode of Action
Benzamide derivatives have been shown to exhibit a variety of biological activities, suggesting that they may interact with multiple targets .
Biochemical Pathways
Benzamide derivatives have been associated with a variety of biological activities, suggesting that they may influence multiple biochemical pathways .
Result of Action
Benzamide derivatives have been associated with a variety of biological activities, suggesting that they may have multiple effects at the molecular and cellular levels .
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-ethoxy-N-(1-ethylpropyl)benzamide in lab experiments is its ability to interact with various biological targets, which makes it a versatile compound for studying different physiological processes. Additionally, this compound has been found to have low toxicity and high solubility, which makes it suitable for in vivo and in vitro studies. However, one of the limitations of using this compound is its limited availability and high cost, which may limit its use in large-scale experiments.
Future Directions
There are several future directions for research on 2-ethoxy-N-(1-ethylpropyl)benzamide. One area of interest is the development of this compound derivatives with improved pharmacological properties. Another area of interest is the study of this compound in combination with other compounds for synergistic effects. Additionally, the potential use of this compound in the treatment of other diseases such as diabetes and cardiovascular diseases warrants further investigation. Finally, the elucidation of the exact mechanism of action of this compound will provide valuable insights into its therapeutic potential.
Safety and Hazards
properties
IUPAC Name |
2-ethoxy-N-pentan-3-ylbenzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21NO2/c1-4-11(5-2)15-14(16)12-9-7-8-10-13(12)17-6-3/h7-11H,4-6H2,1-3H3,(H,15,16) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UHWNYQKRVDINSX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CC)NC(=O)C1=CC=CC=C1OCC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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